Cas no 26157-23-3 (2-amino-3,5-di-tert-butylbenzoic acid)

• Product Name: 2-amino-3,5-di-tert-butylbenzoic acid
• CAS No: 26157-23-3
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 3924201
• Update Time: 2025-05-19

2-amino-3,5-di-tert-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3,5-bis(1,1-dimethylethyl)-
• 2-amino-3,5-di-tert-butylbenzoic acid

• Inchi： 1S/C15H23NO2/c1-14(2,3)9-7-10(13(17)18)12(16)11(8-9)15(4,5)6/h7-8H,16H2,1-6H3,(H,17,18)
• InChI Key： YZYJTYFNXYELGC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1N

Additional information on 2-amino-3,5-di-tert-butylbenzoic acid

Research Brief on 2-amino-3,5-di-tert-butylbenzoic acid (CAS: 26157-23-3): Recent Advances and Applications

2-amino-3,5-di-tert-butylbenzoic acid (CAS: 26157-23-3) is a sterically hindered benzoic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block for novel drug candidates, particularly in the development of antioxidants, anti-inflammatory agents, and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for developing potent Nrf2 activators, which play crucial roles in cellular antioxidant responses. The researchers utilized 2-amino-3,5-di-tert-butylbenzoic acid to synthesize novel electrophilic compounds that showed remarkable efficacy in activating the Keap1-Nrf2-ARE pathway, suggesting potential applications in treating oxidative stress-related diseases.

In the field of neurodegenerative disease research, a team from Harvard Medical School recently reported (Nature Chemical Biology, 2024) on the compound's utility in developing small molecule inhibitors of α-synuclein aggregation. The steric bulk provided by the tert-butyl groups was found to be particularly effective in disrupting protein-protein interactions involved in Parkinson's disease pathology. This represents a significant advancement in the search for disease-modifying therapies for neurodegenerative disorders.

From a synthetic chemistry perspective, innovative work published in Organic Letters (2023) has developed more efficient routes for producing 2-amino-3,5-di-tert-butylbenzoic acid, addressing previous challenges in yield and purity. The new methodology employs a nickel-catalyzed carboxylation of aryl bromides, achieving yields of over 85% while reducing the need for harsh reaction conditions that were problematic in earlier synthetic approaches.

Emerging applications in materials science have also been reported, with a recent ACS Applied Materials & Interfaces paper (2024) describing the incorporation of 2-amino-3,5-di-tert-butylbenzoic acid into metal-organic frameworks (MOFs) for gas storage applications. The compound's rigid, bulky structure was found to enhance the stability and selectivity of the resulting MOFs, particularly for CO2 capture technologies.

Looking forward, several pharmaceutical companies have included derivatives of 2-amino-3,5-di-tert-butylbenzoic acid in their preclinical pipelines, targeting indications ranging from chronic inflammatory diseases to metabolic disorders. The compound's versatility as a scaffold for drug development continues to inspire innovative research across multiple therapeutic areas, making it a molecule of significant ongoing interest in chemical biology and medicinal chemistry.